Cas no 1006447-63-7 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one)

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one is a chlorinated pyrazole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a 4-chlorophenyl ketone moiety linked to a substituted pyrazole ring, offering versatility as an intermediate in the development of bioactive compounds. The presence of chloro and methyl substituents enhances its reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly valuable for constructing heterocyclic frameworks due to its stable yet modifiable functional groups. Its well-defined molecular architecture makes it suitable for studies in medicinal chemistry, where precise structural control is critical. High purity and consistent synthesis protocols ensure reliable performance in research applications.
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one structure
1006447-63-7 structure
Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one
CAS No:1006447-63-7
MF:C14H14Cl2N2O
MW:297.17976140976
MDL:MFCD08558986
CID:3059710
PubChem ID:19576675
Update Time:2025-10-28

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one
    • STK349938
    • AKOS000311366
    • CHEMBL4916612
    • GQB44763
    • CS-0240780
    • EN300-230062
    • BBL040155
    • 3-(4-chloro-3,5-dimethylpyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one
    • 3-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-(4-CHLOROPHENYL)-1-PROPANONE
    • 1006447-63-7
    • MDL: MFCD08558986
    • Inchi: 1S/C14H14Cl2N2O/c1-9-14(16)10(2)18(17-9)8-7-13(19)11-3-5-12(15)6-4-11/h3-6H,7-8H2,1-2H3
    • InChI Key: XXXCFLVYMCRBDG-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C)CCC(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 296.0483185Da
  • Monoisotopic Mass: 296.0483185Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.9Ų

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Additional information on 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one

Comprehensive Overview of 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one (CAS No. 1006447-63-7)

The compound 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one, identified by its CAS No. 1006447-63-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro-substituted pyrazole and propan-1-one moieties, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one" or "applications of CAS 1006447-63-7", reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in this compound is its potential role in developing crop protection agents. With global agriculture facing challenges such as pest resistance and environmental sustainability, 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one is being explored as a precursor for novel pesticides and herbicides. Searches like "eco-friendly agrochemicals derived from pyrazole derivatives" highlight the demand for greener alternatives, aligning with this compound's structural adaptability.

In the pharmaceutical sector, CAS 1006447-63-7 is investigated for its utility in designing small-molecule inhibitors. The chlorophenyl and pyrazole groups are known to interact with biological targets, making this compound a candidate for drug discovery. Queries such as "pyrazole-based drug candidates 2023" or "chlorophenyl derivatives in medicinal chemistry" underscore its therapeutic potential. Recent studies have focused on its role in modulating enzyme activity, particularly in inflammatory pathways, which resonates with trends in precision medicine.

The synthesis of 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one typically involves multi-step organic reactions, including N-alkylation and Friedel-Crafts acylation. Researchers often seek optimization strategies, as seen in search terms like "high-yield synthesis of CAS 1006447-63-7" or "scalable production of chlorophenyl pyrazole ketones". Advances in catalytic methods and green chemistry have further refined its preparation, reducing waste and improving efficiency.

From a commercial perspective, 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one is supplied by several specialty chemical manufacturers. Procurement-related searches, such as "reliable suppliers of CAS 1006447-63-7" or "bulk pricing for pyrazole derivatives", indicate its market viability. Regulatory compliance, including REACH and GMP standards, is another critical aspect for buyers, ensuring safe handling and application across industries.

In summary, 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)-1-(4-chlorophenyl)propan-1-one (CAS No. 1006447-63-7) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and material science. Its alignment with contemporary research trends—such as sustainable chemistry and targeted drug design—ensures its continued relevance. For those exploring its properties or commercial potential, understanding its synthesis, applications, and regulatory landscape is essential.

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